Cas no 79309-63-0 (Benzeneacetic acid, a-ethoxy-, ethyl ester)

• Product Name: Benzeneacetic acid, a-ethoxy-, ethyl ester
• CAS No: 79309-63-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 578897
• PubChem ID: 272760
• Update Time: 2025-04-19

Benzeneacetic acid, a-ethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-ethoxy-, ethyl ester
• ethyl 2-ethoxy-2-phenylacetate
• AC1L6S8V
• AC1Q6434
• Aethoxy-phenyl-essigsaeure-aethylester
• AG-J-28661
• AR-1I9731
• CTK5E6673
• ethoxyphenylacetic acid ethyl ester
• ethoxy-phenyl-acetic acid ethyl ester
• ethyl ethoxy(phenyl)acetate
• NSC117457
• 79309-63-0
• SCHEMBL16672673
• NSC-117457
• DTXSID40297710

• Inchi： 1S/C12H16O3/c1-3-14-11(12(13)15-4-2)10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3
• InChI Key： PDXJOUJGAZJMKA-UHFFFAOYSA-N
• SMILES： O(CC)C(C(=O)OCC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 2.32730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers